Cas no 1805227-50-2 ((4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane)

• Product Name: (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane
• CAS No: 1805227-50-2
• MF: C₈H₈ClFS
• MW: 190.665523529053
• CID: 6793806
• PubChem ID: 130983616
• Update Time: 2025-06-08

(4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1805227-50-2
• (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane
• MFCD28752240

• Inchi： 1S/C8H8ClFS/c1-5-7(11-2)4-3-6(9)8(5)10/h3-4H,1-2H3
• InChI Key： QPUYGWAVVSURRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1F)SC

Computed Properties

• Exact Mass: 190.0019273g/mol
• Monoisotopic Mass: 190.0019273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Additional information on (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane

Introduction to (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane (CAS No. 1805227-50-2)

(4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane, with the CAS number 1805227-50-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of sulfides, characterized by a sulfur atom bonded to two organic groups. The presence of chlorine, fluorine, and methyl substituents on the phenyl ring imparts specific reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane is noteworthy for its functional groups. The chloro and fluoro substituents on the phenyl ring contribute to its lipophilicity and electronic properties, which are crucial for its interaction with biological targets. The methyl group further enhances the stability and reactivity of the molecule, making it a versatile building block in organic synthesis. The sulfur atom, bonded to a methyl group and the substituted phenyl ring, provides additional reactivity and functional diversity.

Recent studies have highlighted the potential of (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored its use as a key intermediate in the synthesis of potent anti-cancer agents. The researchers found that compounds derived from (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane exhibited significant cytotoxic activity against various cancer cell lines, including those resistant to conventional treatments. This finding underscores the compound's potential as a lead molecule for further drug development.

In addition to its applications in oncology, (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane has shown promise in other therapeutic areas. A 2020 study published in Bioorganic & Medicinal Chemistry Letters investigated its role as an intermediate in the synthesis of anti-inflammatory drugs. The researchers reported that derivatives of this compound demonstrated strong anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic route to (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane is well-documented and involves several steps. Typically, it starts with the reaction of 4-chloro-3-fluoro-2-methylaniline with methyl iodide to form the corresponding sulfide. This process requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process and reduce environmental impact.

The physical properties of (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane

In terms of safety, while (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane

The environmental impact of (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane

In conclusion, (4-Chloro-3-fluoro-2-methylphenyl)(methyl)sulfane (CAS No. 1805227-50-2) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in the field of medicinal chemistry.